Cas no 1603571-09-0 (2-chloro-1-(3-methoxypiperidin-1-yl)propan-1-one)

• Product Name: 2-chloro-1-(3-methoxypiperidin-1-yl)propan-1-one
• CAS No: 1603571-09-0
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• CID: 5579869
• Update Time: 2025-06-23

2-chloro-1-(3-methoxypiperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-chloro-1-(3-methoxy-1-piperidinyl)-
• 2-Chloro-1-(3-methoxypiperidin-1-yl)propan-1-one
• 2-chloro-1-(3-methoxypiperidin-1-yl)propan-1-one

• Inchi： 1S/C9H16ClNO2/c1-7(10)9(12)11-5-3-4-8(6-11)13-2/h7-8H,3-6H2,1-2H3
• InChI Key： YJQAYQURPCXTLZ-UHFFFAOYSA-N
• SMILES： C(N1CCCC(OC)C1)(=O)C(Cl)C

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 305.2±37.0 °C(Predicted)
• pka: -2.02±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-chloro-1-(3-methoxypiperidin-1-yl)propan-1-one

Recent Advances in the Study of 2-chloro-1-(3-methoxypiperidin-1-yl)propan-1-one (CAS: 1603571-09-0)

The compound 2-chloro-1-(3-methoxypiperidin-1-yl)propan-1-one (CAS: 1603571-09-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The presence of a chloro and methoxy group on the piperidine ring makes it a versatile intermediate for the synthesis of more complex bioactive molecules.

Recent studies have focused on the synthesis and optimization of 2-chloro-1-(3-methoxypiperidin-1-yl)propan-1-one to improve its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts are crucial for its subsequent use in medicinal chemistry applications.

In the context of drug discovery, 2-chloro-1-(3-methoxypiperidin-1-yl)propan-1-one has shown promise as a building block for the development of novel kinase inhibitors. Kinases play a pivotal role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that derivatives of this compound exhibit moderate inhibitory activity against specific kinase targets, suggesting its potential as a lead compound for further optimization.

Another area of interest is the compound's potential role in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that can be metabolized in the body to release active drugs. The structural flexibility of 2-chloro-1-(3-methoxypiperidin-1-yl)propan-1-one makes it an attractive candidate for the design of prodrugs with improved pharmacokinetic properties, such as enhanced bioavailability and reduced toxicity.

Despite these promising findings, challenges remain in the development of 2-chloro-1-(3-methoxypiperidin-1-yl)propan-1-one-based therapeutics. Issues such as solubility, stability, and selectivity need to be addressed through further research. Ongoing studies are exploring various chemical modifications to overcome these limitations and enhance the compound's therapeutic potential.

In conclusion, 2-chloro-1-(3-methoxypiperidin-1-yl)propan-1-one (CAS: 1603571-09-0) represents a valuable scaffold in medicinal chemistry with diverse applications. Continued research into its synthesis, characterization, and biological activity will be essential for unlocking its full potential in drug development. The compound's versatility and promising preliminary results underscore its importance as a subject of ongoing investigation in the chemical biology and pharmaceutical fields.